3,4,5-Trimethoxythiophenol

• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 3,4,5-trimethoxybenzenethiol
• InChI: InChI=1S/C9H12O3S/c1-10-7-4-6(13)5-8(11-2)9(7)12-3/h4-5,13H,1-3H3
• InChI Key: BLFIUDXNGYVYMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)S

Description

3,4,5-Trimethoxythiophenol is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A room temperature suspension of zinc powder (430 mg, 6.56 mmol) and dichlorodimethylsilane (0.80 mL, 6.59 mmol) in 1,2-dichloroethane (15 mL) was treated with a solution of 3,4,5-trimethoxybenzenesulfonyl chloride (500 mg, 1.87 mmol) and 1,3-dimethyl-2-imidazolidinone (647 mg, 5.67 mmol) in 1,2-dichloroethane (15 mL). The reaction was heated to 75° C. for 1 hour, cooled to room temperature, filtered, and concentrated. The concentrate was dissolved in methanol, concentrated, dissolved in methanol, and concentrated. The concentrate was purified by flash column chromatography on silica gel with dichloromethane to provide the desired product.